N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide
Description
N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide, also known as PDP, is a chemical compound that has been of interest to the scientific community due to its potential as a therapeutic agent. PDP is a sulfonamide derivative that has been shown to exhibit promising pharmacological properties, particularly in the field of neuroscience.
Scientific Research Applications
Antiproliferative Activity
Pyrido[2,3-d]pyrimidin-5-one derivatives have drawn significant interest due to their antiproliferative properties. These compounds exhibit the ability to inhibit cell growth and division, making them potential candidates for cancer therapy. Researchers have explored their impact on various cancer cell lines, assessing their efficacy in arresting cell cycle progression and inducing apoptosis .
Antimicrobial Potential
Certain pyrido[2,3-d]pyrimidin-5-one derivatives demonstrate antimicrobial activity. These compounds have been evaluated against bacterial and fungal strains, revealing promising results. Their mechanism of action involves disrupting essential cellular processes, making them attractive targets for developing novel antimicrobial agents .
Anti-Inflammatory and Analgesic Effects
Studies have highlighted the anti-inflammatory and analgesic properties of pyrido[2,3-d]pyrimidin-5-one derivatives. These compounds may modulate inflammatory pathways and alleviate pain. Researchers continue to explore their potential in managing inflammatory conditions and chronic pain .
Hypotensive Properties
Some pyrido[2,3-d]pyrimidin-5-one derivatives exhibit hypotensive effects. These compounds can lower blood pressure by acting on vascular smooth muscle cells or other relevant targets. Understanding their mechanisms of action could lead to the development of antihypertensive drugs .
Inhibition of Protein Kinases
Derivatives of pyrido[2,3-d]pyrimidin-7-one have been investigated as protein kinase inhibitors. For instance:
- CDK-4 : Contains a pyrido[2,3-d]pyrimidin-7-one ring system and acts as a cyclin-dependent kinase inhibitor .
Phosphatidylinositol 3-Kinase (PI3K) Inhibition
Certain 4-aminopyrido[2,3-d]pyrimidin-5-one derivatives have been identified as PI3K inhibitors. These compounds interfere with signaling pathways involved in cell survival, proliferation, and metabolism. Targeting PI3K holds promise for cancer therapy and other diseases .
properties
IUPAC Name |
N,N-dimethyl-3-pyrimidin-4-yloxypiperidine-1-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O3S/c1-14(2)19(16,17)15-7-3-4-10(8-15)18-11-5-6-12-9-13-11/h5-6,9-10H,3-4,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNHOERBORBWJEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCCC(C1)OC2=NC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-phenylurea](/img/structure/B2698353.png)
![rac-[(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-yl]methanol, trans](/img/structure/B2698354.png)
![N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-5-nitrofuran-2-carboxamide](/img/structure/B2698358.png)
![1,3-dimethyl-6-propyl-5-((4-(trifluoromethyl)benzyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2698362.png)
![Ethyl 5-(cyclopropanecarbonylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2698365.png)
![(3S,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid](/img/structure/B2698366.png)
![2-(2-Methoxyethyl)-6-[(4-methoxyphenyl)methyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2698369.png)
![butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate](/img/structure/B2698375.png)
![6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B2698376.png)